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Compound of Interest

Compound Name: 4-Bromo-2-nitrobenzaldehyde

CAS No.: 5551-12-2; 908334-04-3

Cat. No.: B2589967

Get Quote

Executive Summary
In the synthesis of pharmacophores, particularly Schiff bases and quinazoline derivatives, 4-
Bromo-2-nitrobenzaldehyde (CAS 5551-12-2) serves as a critical electrophilic intermediate.

However, its synthesis—often via the nitration of 4-bromobenzaldehyde or oxidation of 4-

bromo-2-nitrotoluene—is prone to regiochemical ambiguity.

This guide provides a definitive structural characterization of 4-Bromo-2-nitrobenzaldehyde
using 1H and 13C NMR. Unlike standard data sheets, this document focuses on comparative

analysis, specifically distinguishing the target compound from its most common regioisomer, 5-

bromo-2-nitrobenzaldehyde, using coupling constant (

) logic and substituent-induced shift effects.

Experimental Protocol & Methodology
To ensure reproducibility and minimize solvent-solute interaction artifacts (such as hydrogen

bonding shifts in the aldehyde peak), the following protocol is standardized.
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Sample Preparation Workflow
The integrity of the NMR data relies heavily on sample concentration and shimming. We utilize

a standard dilution factor to prevent viscosity-induced line broadening.
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Figure 1: Optimized NMR sample preparation and acquisition workflow.

Solvent Selection Strategy
CDCl3 (Chloroform-d): The primary solvent. It minimizes exchangeable proton

disappearance and provides a sharp lock signal.

Reference: Residual CHCl3 at 7.26 ppm.

DMSO-d6 (Dimethylsulfoxide-d6): Used only if solubility in CDCl3 is poor or to confirm labile

protons (though none are present here, it shifts the aldehyde proton due to H-bonding).

Reference: Residual DMSO at 2.50 ppm.[1]

1H NMR Analysis: Structural Assignment
The 1H NMR spectrum of 4-Bromo-2-nitrobenzaldehyde is characterized by a distinct AMX

spin system (or ABX depending on field strength) in the aromatic region and a deshielded

aldehyde singlet.

Spectral Data Summary (CDCl3, 400 MHz)
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Position
Proton
Label

Chemical
Shift (

, ppm)

Multiplicity

Coupling
Constant (

, Hz)

Structural
Logic

C1-CHO H-a 10.35 Singlet (s) -

Aldehyde

proton; highly

deshielded by

C=O

anisotropy.

C3-H H-b 8.25 Doublet (d)

Most

Deshielded

Aromatic.

Ortho to -

NO2 (strong -

I/-M effect).

Meta to -Br.

C6-H H-c 7.91 Doublet (d)

Ortho to -

CHO.

Deshielded

by carbonyl.

C5-H H-d 7.85
Doublet of

Doublets (dd)
,

Para to -NO2.

Coupled

ortho to H6

and meta to

H3.

Mechanistic Interpretation
The "Nitro" Effect (H-b): The proton at position 3 is sandwiched between the Nitro group and

the Bromine. The Nitro group is a strong electron-withdrawing group (EWG), causing

significant deshielding. This pushes H-b downfield to ~8.25 ppm. It appears as a doublet (or

broad singlet) due to small meta-coupling (

Hz) with H-d.
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The "Aldehyde" Effect (H-c): The proton at position 6 is ortho to the aldehyde carbonyl. The

magnetic anisotropy of the C=O bond deshields this proton, placing it around 7.91 ppm. It

shows a large ortho-coupling (

Hz) to H-d.

The Coupling Network: The key to confirming the structure is the dd (doublet of doublets) at

7.85 ppm (H-d). It must show one large

(ortho) and one small

(meta).

13C NMR Analysis[2][3][4]
The 13C spectrum confirms the carbon skeleton and functional groups.[2]

Carbon Type
Chemical Shift (

, ppm)
Assignment

Carbonyl (C=O) 187.5
Aldehyde carbon (C1

substituent).

C-NO2 150.2
C2; Quaternary. Deshielded by

Nitro group.

Aromatic CH 136.8 C6 (Ortho to CHO).

Aromatic CH 133.5 C5.

C-ipso 130.1 C1 (Attached to CHO).

C-Br 128.9

C4; Quaternary. Shielded

relative to others due to heavy

atom effect.

Aromatic CH 127.4 C3 (Ortho to NO2).
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The most critical challenge in utilizing 4-Bromo-2-nitrobenzaldehyde is ensuring it is not the

5-Bromo-2-nitrobenzaldehyde isomer. These isomers have identical mass (MS) and similar

polarities (TLC), making NMR the definitive differentiation tool.

The "Coupling Constant" Decision Tree
The differentiation relies on identifying which protons are neighbors (Ortho coupling,

Hz) versus isolated (Meta coupling,

Hz).

Target (4-Bromo-2-nitro): The proton between substituents (H3) is isolated from the other

protons. It shows only meta coupling.

Alternative (5-Bromo-2-nitro): The proton between substituents (H6) is isolated. The other

two (H3, H4) are neighbors.

Analyze Aromatic Region
(7.5 - 8.5 ppm)

Locate the most Deshielded Proton
(Ortho to NO2)

Is the Deshielded Proton (H3)
a Singlet/Small Doublet (J~2Hz)?

Is the Deshielded Proton (H3)
a Large Doublet (J~8Hz)?

CONFIRMED:
4-Bromo-2-nitrobenzaldehyde

(H3 is isolated)

Yes

REJECT:
5-Bromo-2-nitrobenzaldehyde

(H3 is ortho to H4)

Yes
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Figure 2: Logic gate for distinguishing 4-bromo vs. 5-bromo isomers based on H3 coupling

patterns.

Comparative Data Table

Feature
4-Bromo-2-

nitrobenzaldehyde (Target)

5-Bromo-2-

nitrobenzaldehyde

(Alternative)

H3 Signal
~8.25 ppm (d, J=2Hz)Isolated

(Meta coupled only).

~8.15 ppm (d, J=8Hz)Coupled

to H4 (Ortho).

H6 Signal
~7.91 ppm (d, J=8Hz)Coupled

to H5 (Ortho).

~7.7 ppm (d, J=2Hz)Isolated

(Meta coupled only).

Spin System H5 and H6 are neighbors. H3 and H4 are neighbors.

Synthesis Origin

Nitration of 4-

bromobenzaldehyde (Major

product).

Nitration of 3-

bromobenzaldehyde (Major

product).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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